Cas no 40590-77-0 (1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone)

• Product Name: 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone
• CAS No: 40590-77-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD24688674
• CID: 333526
• Update Time: 2025-06-26

1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-bicyclo[2.2.2]oct-5-en-2-yl-
• 1-(5-bicyclo[2.2.2]oct-2-enyl)ethanone
• 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone
• (+/-)-endo-2-acetylbicyclo< 2.2.2> oct-5-ene
• (1S*,4S*,5S*)-5-acetylbicyclo[2.2.2]oct-2-ene
• (1S*,4S*,5S*)-5-acetylbicyclo< 2.2.2> oct-2-ene
• AC1L5TGV
• AC1Q5D75
• AG-J-05421
• AR-1B2707
• bicyclo[2.2.2]oct-5-en
• CTK4I3378
• endo-1-(bicyclo[2.2.2]oct-5-en-2-yl)ethanone
• endo-5-acetylbicyclo< 2.2.2> octene
• endo-bicyclo[2.2.2]oct-5-en-2-ylethanone
• KST-1B4048
• NSC133388
• SureCN8996504
• 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone

• MDL： MFCD24688674
• Inchi： 1S/C10H14O/c1-7(11)10-6-8-2-4-9(10)5-3-8/h2,4,8-10H,3,5-6H2,1H3
• InChI Key： QPPGEPODNBLBTG-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC2C=CC1CC2

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.018
• Boiling Point: 224.8°Cat760mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.505
• PSA: 17.07
• LogP: 2.17770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone

Introduction to 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone (CAS No. 40590-77-0)

1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 40590-77-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique bicyclic structure, consisting of a cyclopropyl ring fused to a cyclopentene ring, with a ketone functional group positioned at the 2-position of the bicyclic system. The presence of this intricate molecular framework imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for synthetic chemistry and drug discovery applications.

The molecular structure of 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone encompasses a rigid bicyclic core, which is often utilized in medicinal chemistry due to its ability to mimic natural product motifs and facilitate the development of biologically active molecules. The cyclopropyl unit, in particular, is known for its stability and potential for interactions with biological targets, while the conjugated cyclopentene system introduces electronic and steric effects that can be fine-tuned for specific pharmacological outcomes.

In recent years, there has been growing interest in leveraging such structural motifs for the development of novel therapeutic agents. For instance, studies have demonstrated that bicyclic ketones can serve as effective intermediates in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The reactivity of the ketone group allows for further functionalization via condensation reactions, alkylation, or oxidation processes, enabling the creation of diverse derivatives with tailored biological activities.

One notable area of research involving 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone is its application in the synthesis of bioactive natural product analogs. Natural products often exhibit complex structures that are challenging to replicate through traditional synthetic methods. However, the use of bicyclic scaffolds like this one can provide a more accessible route to mimicking their key structural features while introducing modifications that enhance pharmacological properties such as solubility or metabolic stability.

The compound’s potential in medicinal chemistry has also been explored in the context of developing new antibiotics and antiviral agents. The rigid bicyclic framework can mimic the binding pockets of biological targets, such as enzymes or receptors, while the ketone group serves as a hydrogen bond acceptor or donor, facilitating interactions with key residues in the active site. This has led to investigations into its derivatives as candidates for treating infectious diseases caused by resistant pathogens.

Furthermore, 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone has been studied as a precursor in the synthesis of photoactive compounds. The conjugated system within its structure allows it to absorb light at specific wavelengths, making it useful in applications such as photodynamic therapy or optogenetic tools. Researchers have explored its derivatives as photosensitizers or chromophores that can be integrated into materials for light-driven drug delivery systems.

The synthesis of 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone typically involves multi-step organic reactions starting from readily available precursors such as cyclopropanecarboxaldehyde or cyclopentenone derivatives. Advanced synthetic techniques like transition-metal-catalyzed cyclizations or cross-coupling reactions have been employed to construct the desired bicyclic core with high efficiency and selectivity. These methods align with modern trends in green chemistry, emphasizing atom economy and minimal waste generation.

Recent advances in computational chemistry have also contributed to optimizing synthetic routes for 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone and its derivatives. Molecular modeling studies allow researchers to predict binding affinities and metabolic stability before experimental synthesis, significantly reducing time and resources spent on trial-and-error approaches. This integration of computational tools with traditional synthetic methodologies underscores the interdisciplinary nature of contemporary pharmaceutical research.

The versatility of 1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone extends beyond academic research; it has found applications in industrial settings where novel heterocyclic compounds are sought for use in specialty chemicals or agrochemicals. Its structural features make it an attractive candidate for developing molecules with enhanced durability or environmental compatibility under various conditions.

In conclusion,1-(Bicyclo2.2.2oct-5-en-2-yl)ethanone (CAS No. 40590-77-0) represents a structurally intriguing compound with broad potential across multiple domains of chemical research and application. Its unique bicyclic framework combined with functional reactivity positions it as a valuable building block for drug discovery efforts aimed at addressing unmet medical needs through innovative molecular design.